Cas no 2034385-99-2 (4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide)

• Product Name: 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide
• CAS No: 2034385-99-2
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5550529
• PubChem ID: 91815054
• Update Time: 2025-05-19

4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034385-99-2
• 4-(2,4-dioxo-1,3-oxazolidin-3-yl)-N-(2-phenylethyl)piperidine-1-carboxamide
• AKOS026689270
• F6474-1355
• 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide

• Inchi： 1S/C17H21N3O4/c21-15-12-24-17(23)20(15)14-7-10-19(11-8-14)16(22)18-9-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,18,22)
• InChI Key： GDFRFJYRUNECFJ-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CCN(C(NCCC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide

Introduction to 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide (CAS No. 2034385-99-2)

4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide (CAS No. 2034385-99-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and potential therapeutic applications. The unique structure of this compound, characterized by the presence of an oxazolidinone ring and a piperidine moiety, offers a promising framework for the development of new drugs targeting various diseases.

The chemical structure of 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide is composed of a central oxazolidinone ring, which is a five-membered heterocyclic compound with an oxygen atom and a nitrogen atom. This ring is further functionalized with a piperidine group and a phenethyl substituent, contributing to its unique pharmacological properties. The oxazolidinone ring is particularly noteworthy due to its ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby disrupting the formation of functional ribosomes.

Recent studies have highlighted the potential of 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide in addressing multidrug-resistant bacterial infections. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings suggest that 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide could be a valuable addition to the arsenal of antibiotics used to combat resistant pathogens.

Beyond its antibacterial properties, 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide has also shown promise in other therapeutic areas. For instance, preliminary research indicates that this compound may have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its therapeutic potential, the synthesis and chemical properties of 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide have been extensively studied. The compound can be synthesized through a multi-step process involving the formation of the oxazolidinone ring followed by functionalization with the piperidine and phenethyl groups. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production in pharmaceutical settings.

The stability and solubility of 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide are critical factors in its pharmaceutical development. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Moreover, it has been found to have acceptable solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide. Early-phase trials have demonstrated favorable pharmacokinetic profiles and low toxicity levels in animal models. These results are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 4-(2,4-dioxooxazolidin-3-yl)-N-phenethylpiperidine-1-carboxamide (CAS No. 2034385-99-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of new drugs targeting bacterial infections and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential in improving patient outcomes.